4-(acetylamino)-N-(2-methoxy-5-methylphenyl)benzamide

• IUPAC Name: 4-acetamido-N-(2-methoxy-5-methylphenyl)benzamide
• InChI: InChI=1S/C17H18N2O3/c1-11-4-9-16(22-3)15(10-11)19-17(21)13-5-7-14(8-6-13)18-12(2)20/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key: DQIHXAJPSHATLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

4-(acetylamino)-N-(2-methoxy-5-methylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as AMMB, and it belongs to the class of benzamides.

Mechanism of Action

The mechanism of action of 4-(acetylamino)-N-(2-methoxy-5-methylphenyl)benzamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 4-(acetylamino)-N-(2-methoxy-5-methylphenyl)benzamide exhibits significant anti-inflammatory and analgesic effects in animal models. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, it has been suggested that this compound may have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(acetylamino)-N-(2-methoxy-5-methylphenyl)benzamide is its potential use as a lead compound for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are numerous future directions for research on 4-(acetylamino)-N-(2-methoxy-5-methylphenyl)benzamide. One potential direction is the development of new derivatives of this compound with improved solubility and bioavailability. Another potential direction is the investigation of the neuroprotective effects of this compound in animal models of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 4-(acetylamino)-N-(2-methoxy-5-methylphenyl)benzamide can be achieved through various methods. One of the most commonly used methods is the reaction between 2-methoxy-5-methylphenylamine and acetic anhydride. This reaction results in the formation of N-acetyl-2-methoxy-5-methylbenzamide, which can then be reacted with 4-aminobenzoic acid to form the final product.

Scientific Research Applications

4-(acetylamino)-N-(2-methoxy-5-methylphenyl)benzamide has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of medicinal chemistry, where it has been shown to exhibit significant anti-inflammatory and analgesic properties. This compound has also been investigated for its potential use as an anticancer agent due to its ability to inhibit cell proliferation and induce apoptosis.